Cas no 94246-79-4 (Isoheptadecanamine(9CI))

• Product Name: Isoheptadecanamine(9CI)
• CAS No: 94246-79-4
• MF: C₁₇H₃₇N
• MW: 255.482385396957
• CID: 805968
• PubChem ID: 19374076
• Update Time: 2025-04-19

Isoheptadecanamine(9CI) Chemical and Physical Properties

Names and Identifiers

• Isoheptadecanamine(9CI)
• 15-methylhexadecan-1-amine
• isoheptadecylamine
• 94246-79-4
• EINECS 304-153-7
• SCHEMBL1507452
• DTXSID20241231

• Inchi： 1S/C17H37N/c1-17(2)15-13-11-9-7-5-3-4-6-8-10-12-14-16-18/h17H,3-16,18H2,1-2H3
• InChI Key： OLHYAXGUOJWHBB-UHFFFAOYSA-N
• SMILES： NCCCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 255.292600184g/mol
• Monoisotopic Mass: 255.292600184g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 14
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 26Ų